3-Chloro-5-(2-chlorophenyl)isothiazole-4-carboxamide

• IUPAC Name: 3-chloro-5-(2-chlorophenyl)-1,2-thiazole-4-carboxamide
• InChI: InChI=1S/C10H6Cl2N2OS/c11-6-4-2-1-3-5(6)8-7(10(13)15)9(12)14-16-8/h1-4H,(H2,13,15)
• InChI Key: RGXKSKQYJODGLK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=C(C(=NS2)Cl)C(=O)N)Cl
• Molecular Formula: C10H6Cl2N2OS
• Molecular Weight: 273.14 g/mol
• CAS No.: 680212-80-0

Description

3-Chloro-5-(2-chlorophenyl)isothiazole-4-carboxamide is a useful research compound. Its molecular formula is C10H6Cl2N2OS and its molecular weight is 273.13. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Functionally substituted isothiazole carboxamides, including 3-Chloro-5-(2-chlorophenyl)isothiazole-4-carboxamide, have been developed using reactions of corresponding carboxylic acid chlorides with primary aromatic and aliphatic amines. This process allows for the synthesis of various functionally substituted carboxamides without involving the active chlorine atom in the isothiazole ring, showcasing the compound's versatility in organic synthesis (Dikusar et al., 2019).

Photophysical Properties

Studies on the solvent effect on absorption and fluorescence spectra of biologically active carboxamides, related to this compound, revealed that their excited state dipole moments are higher than those in the ground state. This indicates potential applications in fields requiring materials with specific photophysical properties, such as in fluorescence microscopy or as components in optical sensors (Patil et al., 2011).

Biological Activities

Isothiazole carboxamides have shown potent antagonist activity against mGluR1, a receptor implicated in neurological disorders, with good selectivity and pharmacokinetic properties. This suggests potential therapeutic applications for compounds like this compound in treating conditions associated with this receptor (Fisher et al., 2012).

Synthesis of Novel Dyes

In the synthesis of novel heterocyclic aryl monoazo organic compounds, including those related to this compound, showed high efficiency in dyeing polyester fibers. These compounds also exhibited antioxidant, antitumor, and antimicrobial activities, suggesting their utility in producing biologically active fabrics (Khalifa et al., 2015).

Antimicrobial and Anthelmintic Activities

Derivatives of 3-Chlorobenzothiophene-2-Carbonylchloride, structurally related to this compound, have been synthesized and screened for antimicrobial and anthelmintic activities. These studies open up new possibilities for the use of isothiazole derivatives in developing new antimicrobial and anthelmintic agents (Naganagowda & Padmashali, 2010).

Mechanism of Action

Target of Action

Compounds with a thiazole ring have been found to exhibit diverse biological activities, acting as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

For instance, the thiazole ring’s aromaticity, characterized by the delocalization of a lone pair of π-electrons of the sulfur atom, allows the C-5 atom to undergo electrophilic substitution and the C-2 atom for nucleophilic substitution .

Biochemical Pathways

Thiazole derivatives have been found to interfere with various biological pathways, including those associated with bacterial virulence .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the bioavailability of 3-Chloro-5-(2-chlorophenyl)isothiazole-4-carboxamide.

Result of Action

Thiazole derivatives have been observed to exhibit significant analgesic and anti-inflammatory activities .

Action Environment

The application of microwave irradiation has been observed to reduce the reaction time in the synthesis of isoxazole-linked glycol-conjugates , suggesting that environmental factors such as temperature and pressure could potentially influence the action of this compound.